Cas no 929371-56-2 ((2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate)

(2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate is a structurally complex organic compound featuring a benzofuran core substituted with a phenylmethylidene group at the 2-position and a 4-methoxybenzenesulfonate moiety at the 6-position. This molecule exhibits potential as an intermediate in synthetic organic chemistry, particularly in the development of pharmacologically active compounds or functional materials. The presence of both electron-donating (methoxy) and electron-withdrawing (sulfonate) groups enhances its reactivity, enabling selective modifications. Its conjugated system may contribute to unique photophysical properties, making it of interest in materials science. The compound's well-defined structure allows for precise derivatization, supporting applications in targeted synthesis and molecular design.
(2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate structure
929371-56-2 structure
Product Name:(2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate
CAS No:929371-56-2
MF:C22H16O6S
MW:408.423845291138
CID:5427497
Update Time:2025-05-26

(2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • (2Z)-2-benzylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzenesulfonate
    • (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate
    • Inchi: 1S/C22H16O6S/c1-26-16-7-10-18(11-8-16)29(24,25)28-17-9-12-19-20(14-17)27-21(22(19)23)13-15-5-3-2-4-6-15/h2-14H,1H3
    • InChI Key: VUDBYSIXTISYTI-UHFFFAOYSA-N
    • SMILES: C1(S(OC2C=C3OC(=CC4=CC=CC=C4)C(=O)C3=CC=2)(=O)=O)=CC=C(OC)C=C1

(2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate Pricemore >>

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Additional information on (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate

Introduction to (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate (CAS No. 929371-56-2)

(2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate (CAS No. 929371-56-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The structure of (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate is characterized by a benzofuran core with a substituted phenylmethylidene group and a 4-methoxybenzene sulfonate moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for both academic research and pharmaceutical development.

Recent studies have highlighted the potential of (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate has shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The neuroprotective effects of (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate have also been investigated. A preclinical study published in the Journal of Neurochemistry in 2020 found that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest its potential use in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate have been extensively studied to optimize its therapeutic potential. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, it exhibits low toxicity and minimal side effects, which are crucial factors for its clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl 4-methoxybenzene-1-sulfonate in various disease models. Early results from phase I trials have been encouraging, with no serious adverse events reported. The compound is being tested for its anti-inflammatory effects in patients with rheumatoid arthritis and for its anti-cancer properties in patients with solid tumors.

In conclusion, (2Z)-3-oxo-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*--*-xoxoxoxoxoxoxoxoxx*(phenylmethylidene)-*-dihydro-*-benzofuran-*-y*-methoxybenzene-*-sulfonate (CAS No. 929371*-56*-*) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.

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